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Compound of Interest

Compound Name:
5-Ethoxy-4-methoxy-2-

methylbenzaldehyde

CAS No.: 104736-35-8

Cat. No.: B1307018

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6]
5-Ethoxy-4-methoxy-2-methylbenzaldehyde is a highly specialized aromatic building block

characterized by a unique substitution pattern that balances electron-donating effects with

steric constraints.[1] Unlike commodity benzaldehydes, the specific arrangement of the 2-

methyl group adjacent to the carbonyl, combined with the electron-rich 4,5-dialkoxy system,

dictates a tailored approach to functionalization.[1]

This Application Note provides a definitive guide to reacting this molecule, focusing on its utility

as a precursor for substituted phenethylamines, isoquinoline alkaloids, and benzylamine

pharmacophores.[1]

Structural Analysis & Reactivity[1]
Electronic Effect: The 4-methoxy and 5-ethoxy groups are strong Electron Donating Groups

(EDGs).[1] Through resonance, they increase electron density in the ring and, to a lesser

extent, the carbonyl oxygen.[1] This makes the carbonyl carbon less electrophilic than

unsubstituted benzaldehyde, requiring activated nucleophiles or acid catalysis.[1]
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Steric Effect: The 2-methyl group exerts significant steric pressure on the aldehyde

functionality.[1] Nucleophilic attack at the carbonyl carbon is sterically hindered compared to

the 3- or 4-methyl isomers.[1] Protocols must account for this by utilizing higher

temperatures or specific solvent systems to drive completion.[1]

Solubility: The presence of the ethoxy chain increases lipophilicity (LogP ~2.[1]3) compared

to dimethoxy analogs, improving solubility in non-polar solvents (DCM, Toluene) but reducing

it in cold alcohols.[1]

Reaction Landscape (Graphviz Visualization)
The following diagram illustrates the divergent synthetic pathways available from this core

intermediate.
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Figure 1: Divergent synthesis pathways.[1] The 2-methyl group serves as a strategic handle for

subsequent cyclizations (e.g., to isoquinolines).[1]

Core Workflow A: The Henry Reaction (Nitroaldol
Condensation)[1]
The most critical application of this aldehyde is the synthesis of β-nitrostyrenes, which are

direct precursors to phenethylamines (via reduction).[1] Due to the electron-rich nature of the

ring, the aldehyde is less reactive toward the nitronate anion.[1] Standard base catalysis

(NaOH/MeOH) often leads to side reactions (Cannizzaro) or incomplete conversion.[1]
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Recommended Method: Ammonium Acetate mediated condensation in Glacial Acetic Acid.[1]

Mechanistic Insight[1][5][7]
Imine Formation: The amine from ammonium acetate attacks the aldehyde to form a

transient iminium ion.[1] This is more electrophilic than the original aldehyde, overcoming the

deactivating effect of the 4,5-alkoxy groups.[1]

Deprotonation: Acetate acts as a base to deprotonate nitromethane (

).[1]

C-C Bond Formation: The nitronate attacks the iminium/aldehyde.[1]

Elimination: Loss of water (and ammonia) drives the equilibrium to the thermodynamically

stable conjugated alkene (nitrostyrene).[1]
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Figure 2: Step-wise mechanism of the Ammonium Acetate mediated Henry Reaction.

Detailed Protocol
Reagents:

5-Ethoxy-4-methoxy-2-methylbenzaldehyde (1.0 eq)[1]

Nitromethane (5.0 - 10.0 eq) – Acts as solvent and reagent[1]

Ammonium Acetate (0.5 - 1.0 eq)[1]

Glacial Acetic Acid (Solvent, 5-10 volumes)[1]

Procedure:

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

Dissolution: Dissolve 10 mmol of the aldehyde in 20 mL of Glacial Acetic Acid.

Addition: Add 50-100 mmol (approx. 3-6 mL) of Nitromethane, followed by 5-10 mmol of dry

Ammonium Acetate.

Reaction: Heat the mixture to 90–100°C for 2–4 hours.

Checkpoint: The solution typically turns from pale yellow to deep orange/red upon

formation of the nitrostyrene.[1]

TLC Monitoring: Use 20% EtOAc/Hexane.[1] The nitrostyrene is usually less polar (higher

) and UV-active (fluorescent).[1]

Workup (Crystallization Method):

Cool the reaction mixture slowly to room temperature.

If crystals form, filter and wash with cold water/methanol.[1]
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If no crystals form, pour the mixture into ice-cold water (100 mL). The product should

precipitate as a yellow solid.[1]

Purification: Recrystallize from IPA (Isopropyl Alcohol) or Methanol.

Yield Expectation: 75–85% Key Troubleshooting: If the reaction is sluggish (due to the 2-methyl

steric bulk), increase catalyst loading to 1.5 eq and extend time, but avoid boiling nitromethane

excessively (safety hazard).

Core Workflow B: Reductive Amination
For generating libraries of benzylamines, this aldehyde serves as the electrophile.[1] The 2-

methyl group provides a specific advantage here: it hinders the resulting amine slightly,

potentially improving selectivity for mono-alkylation over di-alkylation when using primary

amines.[1]

Protocol: Sodium Triacetoxyborohydride [NaBH(OAc)3]
Method[1]
This method is superior to NaCNBH3 due to lower toxicity and better functional group

tolerance.[1]

Reagents:

Aldehyde (1.0 eq)[1][2]

Amine (1.1 eq)[1]

NaBH(OAc)3 (1.4 eq)[1]

Acetic Acid (1.0 eq, catalytic)[1]

DCE (1,2-Dichloroethane) or DCM (Dichloromethane)[1]

Procedure:

Imine Formation: In a vial, mix aldehyde (1 mmol) and amine (1.1 mmol) in DCE (5 mL). Add

Acetic Acid (1 mmol). Stir at Room Temp for 30–60 mins.
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Note: Pre-forming the imine is crucial for sterically hindered aldehydes like this one.[1]

Reduction: Add NaBH(OAc)3 (1.4 mmol) in one portion.

Reaction: Stir at Room Temp for 12–16 hours.

Quench: Quench with saturated aqueous NaHCO3.

Extraction: Extract with DCM (3x). Wash organics with brine, dry over MgSO4.[1]

Purification: Flash chromatography (DCM/MeOH/NH3 gradient).

Data Summary & Solvent Compatibility
Parameter Specification / Note

Molecular Weight 194.23 g/mol

LogP (Predicted) ~2.3 (Moderate Lipophilicity)

Preferred Solvent (Henry) Glacial Acetic Acid (High solubility, catalytic role)

Preferred Solvent (Amination)
DCE or THF (DCM is acceptable but slower for

hindered substrates)

Storage
Store under Nitrogen at 4°C. Aldehydes oxidize

to benzoic acids over time.[1]

Safety Warning
Nitromethane is a high-energy material.[1] Do

not heat to dryness.[1]

References & Authoritative Grounding
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Reductive Amination: Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.;

Shah, R. D.[1] "Reductive Amination of Aldehydes and Ketones with Sodium

Triacetoxyborohydride." J. Org.[1] Chem.1996, 61, 3849–3862.[1] [1]
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Alkoxybenzaldehyde Reactivity: Shulgin, A. T.[1] PIHKAL: A Chemical Love Story. Transform

Press, 1991.[1] (Reference for the reactivity of 2,4,5-substituted benzaldehydes in Henry

condensations). [1]

Steric Effects in Aldehydes: Clayden, J., Greeves, N., & Warren, S. Organic Chemistry.[1]

Oxford University Press, 2012.[1] (Chapter 9: Nucleophilic addition to the carbonyl group).[1]

[1]

Disclaimer: This document is for research and development purposes only. The synthesis of

specific phenethylamine derivatives may be regulated in certain jurisdictions.[1] Researchers

must verify local compliance before proceeding.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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